Cas no 1396815-48-7 (2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide
• CAS No: 1396815-48-7
• MF: C₁₈H₂₂N₄O₄
• MW: 358.391684055328
• CID: 5884981
• PubChem ID: 71794824
• Update Time: 2025-06-07

2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide
• Benzeneacetamide, 3,4-dimethoxy-N-[6-(4-morpholinyl)-4-pyrimidinyl]-
• 2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide
• F6257-1720
• VU0541776-1
• 2-(3,4-dimethoxyphenyl)-N-(6-morpholinopyrimidin-4-yl)acetamide
• 1396815-48-7
• AKOS024545563

• Inchi： 1S/C18H22N4O4/c1-24-14-4-3-13(9-15(14)25-2)10-18(23)21-16-11-17(20-12-19-16)22-5-7-26-8-6-22/h3-4,9,11-12H,5-8,10H2,1-2H3,(H,19,20,21,23)
• InChI Key： DYPQQKCUXWAPBZ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C=C(N3CCOCC3)N=CN=2)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 358.16410520g/mol
• Monoisotopic Mass: 358.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 627.2±55.0 °C(Predicted)
• pka: 11.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide

2-(3,4-Dimethoxyphenyl)-N-[6-(Morpholin-4-yl)Pyrimidin-4-yl]acetamide: A Comprehensive Overview

2-(3,4-Dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide (CAS No. 1396815-48-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the acetamide family and features a unique combination of dimethoxyphenyl, morpholin-4-yl, and pyrimidin-4-yl moieties, which contribute to its diverse biological activities.

The dimethoxyphenyl group is known for its ability to modulate various biological processes, including anti-inflammatory and antioxidant activities. This functional group is commonly found in natural products and synthetic compounds with therapeutic potential. The presence of the morpholin-4-yl moiety, on the other hand, imparts additional solubility and stability to the molecule, making it more suitable for pharmaceutical applications. The pyrimidin-4-yl group is a key structural element in many biologically active molecules, particularly those involved in nucleic acid metabolism and signaling pathways.

Recent studies have highlighted the potential of 2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide as a lead compound for the development of novel therapeutics. One notable area of research is its anti-cancer properties. In vitro and in vivo studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

Furthermore, 2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide has shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that it can protect neurons from oxidative stress and reduce inflammation in the brain. These findings suggest that this compound may have potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, 2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide has been studied for its potential use as a research tool. Its unique chemical structure makes it an excellent candidate for probing specific biological processes and pathways. For example, researchers have used this compound to investigate the role of certain enzymes in drug metabolism and to study the interactions between different cellular components.

The synthesis of 2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide involves several well-established chemical reactions. The key steps typically include the formation of the dimethoxyphenyl acetamide intermediate followed by the introduction of the morpholin-4-yl and pyrimidin-4-yl groups through coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide in humans. Preliminary results from phase I trials have shown that it is well-tolerated at various dose levels with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, 2-(3,4-dimethoxyphenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide (CAS No. 1396815-48-7) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.